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Compound of Interest

Compound Name: Jnj dgat2-A

Cat. No.: B10788057

Get Quote

Executive Summary
JNJ-DGAT2-A (CAS: 1962931-71-0) is a high-affinity, selective small-molecule inhibitor of

Diacylglycerol O-Acyltransferase 2 (DGAT2). Unlike its isoform DGAT1, which primarily

esterifies exogenous fatty acids in the intestine, DGAT2 is critical for the esterification of de

novo synthesized fatty acids in the liver and adipose tissue. This distinction makes JNJ-

DGAT2-A a pivotal tool for dissecting hepatic steatosis (NAFLD/NASH) and dyslipidemia

mechanisms without the gastrointestinal side effects associated with DGAT1 inhibition.

This guide provides a standardized technical framework for utilizing JNJ-DGAT2-A to modulate

triglyceride (TG) biosynthesis, ensuring reproducibility and mechanistic clarity in preclinical

research.
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Parameter Specification

Chemical Name

3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-

yl)ethyl]amino]-1,3-thiazol-5-

(4H)ylidene]methyl]phenoxy]benzonitrile

Molecular Formula C₂₄H₁₆BrFN₄O₂S

Molecular Weight 523.38 g/mol

Solubility DMSO (up to 100 mM); Insoluble in water

Storage
-20°C (Solid); -80°C (Stock solution in DMSO,

stable for 6 months)

Potency & Selectivity Data
Target IC₅₀ (Human Recombinant) Selectivity Ratio

DGAT2 0.14 µM (140 nM) -

DGAT1 > 10 µM > 70-fold

MGAT2 > 10 µM > 70-fold

Expert Insight: The >70-fold selectivity over DGAT1 is critical. When designing experiments,

concentrations < 1 µM ensure specific DGAT2 blockade. At concentrations > 10 µM, off-target

inhibition of DGAT1 may confound data regarding specific lipid droplet sub-populations.

Mechanistic Foundation
DGAT2 catalyzes the final and committed step in the Kennedy pathway of triglyceride

synthesis. It resides primarily in the endoplasmic reticulum (ER) and lipid droplet (LD) surfaces,

preferentially utilizing de novo synthesized fatty acids and mono-unsaturated fatty acids

(MUFAs) as substrates.
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Pathway Visualization
The following diagram illustrates the specific node of inhibition within the glycerol-3-phosphate

pathway.
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Caption: The Kennedy Pathway highlighting DGAT2-mediated esterification of DAG to TG. JNJ-

DGAT2-A acts as a specific blockade at the final committed step, preventing lipid droplet

expansion.

Experimental Protocols
Protocol A: In Vitro Microsomal DGAT2 Assay
Objective: Determine the inhibitory potency (IC50) of JNJ-DGAT2-A using isolated membranes.

System: Sf9 insect cell membranes expressing human DGAT2 (hDGAT2).[1]

Reagents:

Buffer A: 100 mM Sucrose, 50 mM Tris-HCl (pH 7.4), 1 mM EDTA (protease inhibitor cocktail

added fresh).

Substrates: [¹⁴C]-Oleoyl-CoA (25 µM final) and 1,2-dioleoyl-sn-glycerol (DAG, 200 µM final).

Inhibitor: JNJ-DGAT2-A (Serial dilution in DMSO).

Step-by-Step Workflow:

Membrane Prep: Harvest Sf9 cells 48h post-infection with hDGAT2 baculovirus. Homogenize

in Buffer A and centrifuge at 100,000 x g for 1h. Resuspend pellet in protein-free buffer.

Pre-incubation: In a 96-well plate, mix 5 µg of microsomal protein with JNJ-DGAT2-A (0.001

µM – 10 µM) for 15 minutes at 25°C.

Control: DMSO only (0% inhibition).

Background: Heat-inactivated microsomes.

Reaction Initiation: Add substrate mix ([¹⁴C]-Oleoyl-CoA + DAG). Incubate for 10 minutes at

RT.

Critical: Ensure DAG is dissolved in acetone/ethanol and evaporated onto the plate or

delivered via micelles (0.1% Tween-20) to ensure accessibility.

Termination: Stop reaction with Isopropanol:Heptane:Water (80:20:2).
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Extraction: Add Heptane and water to separate phases. The upper organic phase contains

the radiolabeled TG.

Quantification: Scintillation counting of the organic phase.

Validation Criteria:

Z' factor > 0.5.

Signal-to-Background ratio > 5.[2]

Protocol B: Cellular Triglyceride Synthesis (HepG2)
Objective: Assess functional inhibition of de novo TG synthesis in a hepatocyte model. System:

HepG2 or HuH7 human hepatoma cells.

Workflow Visualization:
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Caption: Sequential workflow for cellular TG synthesis assay. The 1h pre-treatment ensures

inhibitor equilibrium before substrate flux begins.

Detailed Procedure:

Seeding: Plate HepG2 cells at 5x10⁵ cells/well in 6-well plates.

Equilibration: Wash cells with PBS and switch to serum-free MEM containing 0.5% BSA

(Fatty Acid Free) for 4 hours.

Inhibitor Treatment: Add JNJ-DGAT2-A (0.1, 0.5, 1.0, 5.0 µM). Incubate for 60 minutes.

Note: 5 µM is the standard saturation dose for >95% inhibition.
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Substrate Pulse: Add [¹³C₃]-Glycerol (stable isotope) or [¹⁴C]-Oleate complexed with BSA.

Incubate for 2 hours.

Lipid Extraction: Wash cells 2x with cold PBS. Scrape into Methanol:Chloroform (2:1).

Analysis:

For Isotope (LC-MS/MS): Monitor transitions for TG species (e.g., TG 52:2, TG 54:3).

For Radioactive (TLC): Run on Silica Gel G plates (Hexane:Diethyl Ether:Acetic Acid,

80:20:1).

Data Interpretation & Expected Results
When utilizing JNJ-DGAT2-A, data should be normalized to total protein content. The following

table summarizes expected outcomes in a valid experiment.
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Metric
Control
(DMSO)

JNJ-DGAT2-A
(1 µM)

JNJ-DGAT2-A
(10 µM)

Interpretation

DGAT2 Activity

(Sf9)
100% ~10-15% < 1%

High potency

confirms assay

validity.

Total TG Mass

(HepG2)
Baseline

Reduced (30-

40%)

Reduced (40-

50%)

Partial reduction

expected;

DGAT1

compensates for

exogenous FA.

De Novo TG

Synthesis
100% < 20% < 5%

Critical: JNJ-

DGAT2-A

specifically

ablates de novo

lipogenesis-

derived TG.

Cell Viability > 95% > 95% > 90%

Toxicity at

>20µM may

indicate off-target

effects.

Troubleshooting:

High Background: Ensure BSA used in fatty acid complexing is "Fatty Acid Free".

Low Inhibition: Check DMSO concentration (must be < 0.5% final) to avoid enzyme

denaturation or solubility issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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